(+-)-5-Ethoxy-1-(4-methoxybenzoyl)-2-pyrrolidinone

• CAS No.: 136410-02-1
• Molecular Formula: C14H17NO4
• Molecular Weight: 263.29 g/mol
• IUPAC Name: 5-ethoxy-1-(4-methoxybenzoyl)pyrrolidin-2-one
• InChI: InChI=1S/C14H17NO4/c1-3-19-13-9-8-12(16)15(13)14(17)10-4-6-11(18-2)7-5-10/h4-7,13H,3,8-9H2,1-2H3
• InChI Key: OWLACAQTBLGHGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1CCC(=O)N1C(=O)C2=CC=C(C=C2)OC

Description

(+-)-5-Ethoxy-1-(4-methoxybenzoyl)-2-pyrrolidinone is a useful research compound. Its molecular formula is C14H17NO4 and its molecular weight is 263.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2.6 g of sodium hydride (dispersed at 55-60% in oil) is added to a solution of 7 g of 5-ethoxy pyrrolidin-2-one in 150 cm3 of dioxane, with agitation for 1 hour. A solution of 9.25 g of 4-methoxy benzoyl chloride in 60 cm3 of dioxane is added with agitation for 4 hours. After filtering, the dioxane is evaporated under reduced pressure. The residue is chromatographed on 500 g of silica gel (eluent: acetone-n-hexane 1-2) and 6.35 g of expected product is obtained. b.p. =210° C. under 0.09 mbar.